Cas no 365542-76-3 (methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate
• CAS No: 365542-76-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• MDL: MFCD12546820
• CID: 1476202
• PubChem ID: 46735425
• Update Time: 2025-10-19

methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-[2-(2-DIMETHYLAMINO-6-OXO-4-PHENYL-6H-[1,3]OXAZIN-5-YL)-ETHYL]-6-METHOXY-BENZOIC ACID METHYL ESTER
• DTXSID101122783
• methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxybenzoate
• AKOS017343527
• Methyl 2-{2-[2-(dimethylamino)-6-oxo-4-phenyl-6H-1,3-oxazin-5-yl]ethyl}-6-methoxybenzoate
• 365542-76-3
• Methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-6H-1,3-oxazin-5-yl]ethyl]-6-methoxybenzoate
• Methyl 2-(2-(2-(dimethylamino)-6-oxo-4-phenyl-6H-1,3-oxazin-5-yl)ethyl)-6-methoxybenzoate
• MFCD12546820

• MDL： MFCD12546820
• Inchi： 1S/C23H24N2O5/c1-25(2)23-24-20(16-9-6-5-7-10-16)17(21(26)30-23)14-13-15-11-8-12-18(28-3)19(15)22(27)29-4/h5-12H,13-14H2,1-4H3
• InChI Key： DMOLCSIUHOKFQN-UHFFFAOYSA-N
• SMILES： O1C(N(C)C)=NC(C2C=CC=CC=2)=C(C1=O)CCC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Exact Mass: 408.16862
• Monoisotopic Mass: 408.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.19
• Boiling Point: 559.963°C at 760 mmHg
• Flash Point: 292.455°C
• Refractive Index: 1.573
• PSA: 77.43

Additional information on methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate

Methyl 2-[2-[2-(Dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate (CAS No. 365542-76-3): A Comprehensive Overview

Methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate (CAS No. 365542-76-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoate and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate is characterized by a central 1,3-oxazin ring, which is a six-membered heterocyclic ring containing one nitrogen and one oxygen atom. This ring is substituted with a dimethylamino group and a phenyl group, providing the compound with significant electronic and steric effects. Additionally, the presence of a methoxy group on the benzene ring and an ester group on the terminal carbon atom further enhances its chemical versatility and biological activity.

Recent studies have highlighted the potential of methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective properties, potentially due to its ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective effects, methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 2-[2-[2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazin-5-yl]ethyl]-6-methoxy-benzoate has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an oral therapeutic agent. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-[2-[2-(dimethylamino)-6-o xo -4 - phenyl -1 , 3 - oxazin -5 - yl ] ethyl ] - 6 - methoxy - benzoate in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting improved symptoms and no significant adverse effects. These findings have paved the way for further clinical investigations and potential commercialization of this compound.

The synthesis of methyl 2-[2-[2-(dimethylamino)-6-o xo -4 - phenyl -1 , 3 - oxazin -5 - yl ] ethyl ] - 6 - methoxy - benzoate involves several steps, including the formation of the central oxazin ring through condensation reactions and subsequent functional group modifications. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

In conclusion, methyl 2-[2-[2-(dimethylamino)-6-o xo -4 - phenyl -1 , 3 - oxazin -5 - yl ] ethyl ] - 6 - methoxy - benzoate (CAS No. 365542-76-3) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various conditions.